Cas no 847818-51-3 (1-(3-methylbutyl)pyrazole)

• Product Name: 1-(3-methylbutyl)pyrazole
• CAS No: 847818-51-3
• MF: C₈H₁₄N₂
• MW: 138.210161685944
• CID: 3162351
• PubChem ID: 21859714
• Update Time: 2025-04-21

1-(3-methylbutyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylbutyl)pyrazole
• A-2829;
• MFCD12405510
• AKOS010675842
• 1H-Pyrazole, 1-(3-methylbutyl)-
• BS-32858
• SCHEMBL278529
• 1-ISOPENTYL-1H-PYRAZOLE
• DB-162644
• CS-0211000
• DTXSID20618924
• 847818-51-3
• 1-(3-METHYLBUTYL)-1H-PYRAZOLE

• Inchi： 1S/C8H14N2/c1-8(2)4-7-10-6-3-5-9-10/h3,5-6,8H,4,7H2,1-2H3
• InChI Key： RQCXTQFGXVIBOW-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)CCC(C)C

Computed Properties

• Exact Mass: 138.11600
• Monoisotopic Mass: 138.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 91.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 1.92920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles